Cas no 1249647-13-9 (2-Fluoro-6-(4-methylpiperidin-1-yl)pyridine)

• Product Name: 2-Fluoro-6-(4-methylpiperidin-1-yl)pyridine
• CAS No: 1249647-13-9
• MF: C₁₁H₁₅FN₂
• MW: 194.248605966568
• CID: 5054565
• PubChem ID: 61227617
• Update Time: 2025-10-31

2-Fluoro-6-(4-methylpiperidin-1-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-6-(4-methylpiperidin-1-yl)pyridine
• NE54795
• Z787336602
• 2-Fluoro-6-(4-methylpiperidin-1-yl)pyridine

• Inchi： 1S/C11H15FN2/c1-9-5-7-14(8-6-9)11-4-2-3-10(12)13-11/h2-4,9H,5-8H2,1H3
• InChI Key： UNWCPDRMNFZHSM-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=N1)N1CCC(C)CC1

Computed Properties

• Exact Mass: 194.122
• Monoisotopic Mass: 194.122
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 16.1

Additional information on 2-Fluoro-6-(4-methylpiperidin-1-yl)pyridine

2-Fluoro-6-(4-Methylpiperidin-1-yl)Pyridine: A Comprehensive Overview

The compound with CAS No. 1249647-13-9, known as 2-Fluoro-6-(4-methylpiperidin-1-yl)pyridine, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a pyridine ring with a fluorine atom at the 2-position and a 4-methylpiperidinyl group at the 6-position. The fluorine substitution and the piperidine moiety contribute to its distinctive chemical properties and potential applications.

Recent studies have highlighted the importance of fluorinated pyridines in drug discovery. The introduction of fluorine atoms into aromatic systems like pyridines can significantly alter their electronic properties, making them more suitable for interactions with biological targets. In the case of 2-fluoro-6-(4-methylpiperidin-1-yl)pyridine, the fluorine atom at the 2-position enhances the molecule's lipophilicity, which is a critical factor for drug bioavailability. This property has been leveraged in the development of novel therapeutic agents targeting various diseases, including cancer and neurodegenerative disorders.

The 4-methylpiperidinyl group attached to the pyridine ring adds another layer of complexity to this compound's chemistry. Piperidine derivatives are known for their ability to form hydrogen bonds and their flexibility, which can enhance the molecule's binding affinity to protein targets. Recent research has demonstrated that methyl-substituted piperidines can improve the pharmacokinetic profiles of drugs by increasing their stability in biological systems. This makes 2-fluoro-6-(4-methylpiperidin-1-yl)pyridine a promising candidate for further exploration in medicinal chemistry.

From a synthetic perspective, the preparation of 2-fluoro-6-(4-methylpiperidin-1-yl)pyridine involves a series of well-established organic reactions. The synthesis typically begins with the preparation of the pyridine ring, followed by fluorination at the 2-position using electrophilic fluorination techniques. The introduction of the piperidine group at the 6-position requires careful control over reaction conditions to ensure regioselectivity. Recent advancements in catalytic methods have made this synthesis more efficient and scalable, paving the way for larger-scale production if needed.

The chemical properties of 2-fluoro-6-(4-methylpiperidin-1-yl)pyridine are also worth noting. The molecule exhibits moderate solubility in organic solvents and shows stability under physiological conditions. Its electronic structure, influenced by both the fluorine atom and the piperidine group, makes it an interesting candidate for studying π-electron interactions in aromatic systems. Researchers have utilized this compound as a building block in constructing more complex molecular architectures, such as heterocyclic compounds and macrocycles.

In terms of applications, 2-fluoro-6-(4-methylpiperidin-1-yllpyridine has shown potential in several areas beyond traditional pharmaceuticals. For instance, its ability to act as a ligand in metal coordination chemistry has been explored in recent studies. The compound can coordinate with transition metals like copper and zinc, forming stable complexes that exhibit unique catalytic activities. These findings open up new avenues for its use in catalysis and materials science.

Furthermore, computational studies have provided valuable insights into the molecular dynamics of 2-fluoro-6-(4-methylpiPeridin-l-yllpyridine. Using advanced quantum mechanical methods, researchers have mapped out its electronic density distribution and identified key regions for potential interactions with biomolecules. These computational models have been instrumental in guiding experimental efforts to optimize its pharmacological properties.

In conclusion, 2-fluoro_6_(4_methyl_piper idin_1_yll_py ridine, with CAS No._1_2_4_9_6_47_13_9_, stands out as a versatile compound with diverse applications across multiple disciplines. Its unique structure, combined with recent advancements in synthesis and characterization techniques, positions it as a valuable tool for both academic research and industrial development. As ongoing studies continue to uncover its full potential, this compound is likely to play an increasingly important role in advancing our understanding of complex chemical systems.